Cas no 1445603-80-4 ([2-(4-Chlorophenyl)-1,3-dioxolan-4-yl]methyl 2-chloropyridine-3-carboxylate)

• Product Name: [2-(4-Chlorophenyl)-1,3-dioxolan-4-yl]methyl 2-chloropyridine-3-carboxylate
• CAS No: 1445603-80-4
• MF: C₁₆H₁₃Cl₂NO₄
• MW: 354.184722661972
• CID: 6193016
• PubChem ID: 75394470
• Update Time: 2025-07-23

[2-(4-Chlorophenyl)-1,3-dioxolan-4-yl]methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z1543547174
• [2-(4-chlorophenyl)-1,3-dioxolan-4-yl]methyl 2-chloropyridine-3-carboxylate
• AKOS033415790
• EN300-26589962
• CCG-338021
• 1445603-80-4
• [2-(4-Chlorophenyl)-1,3-dioxolan-4-yl]methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C16H13Cl2NO4/c17-11-5-3-10(4-6-11)16-22-9-12(23-16)8-21-15(20)13-2-1-7-19-14(13)18/h1-7,12,16H,8-9H2
• InChI Key： OZKDOJINVUWBPS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1OCC(COC(C2C(=NC=CC=2)Cl)=O)O1

Computed Properties

• Exact Mass: 353.0221633g/mol
• Monoisotopic Mass: 353.0221633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.6Ų

Additional information on [2-(4-Chlorophenyl)-1,3-dioxolan-4-yl]methyl 2-chloropyridine-3-carboxylate

Introduction to [2-(4-Chlorophenyl)-1,3-dioxolan-4-yl]methyl 2-chloropyridine-3-carboxylate (CAS No. 1445603-80-4)

[2-(4-Chlorophenyl)-1,3-dioxolan-4-yl]methyl 2-chloropyridine-3-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1445603-80-4, belongs to a class of molecules that exhibit potential applications in the development of novel therapeutic agents. The presence of both 1,3-dioxolan and 2-chloropyridine moieties in its molecular structure imparts distinct chemical reactivity and biological activity, making it a subject of extensive research and exploration.

The structural framework of [2-(4-Chlorophenyl)-1,3-dioxolan-4-yl]methyl 2-chloropyridine-3-carboxylate is characterized by a rigid bicyclic system, which includes a five-membered oxygen-containing heterocycle linked to a chlorinated pyridine ring. This configuration not only enhances the compound's solubility and stability but also influences its interactions with biological targets. The 4-chlorophenyl substituent further contributes to the molecule's electronic properties, enabling it to participate in various chemical transformations relevant to drug synthesis.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes involved in critical cellular pathways. [2-(4-Chlorophenyl)-1,3-dioxolan-4-yl]methyl 2-chloropyridine-3-carboxylate has emerged as a promising candidate in this context due to its ability to modulate the activity of enzymes such as kinases and phosphodiesterases. These enzymes play pivotal roles in processes ranging from signal transduction to DNA replication, making them attractive targets for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the 1,3-dioxolan and 2-chloropyridine units provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. For instance, studies have demonstrated that subtle alterations in the substituents attached to these heterocycles can significantly impact the compound's binding affinity and selectivity towards specific biological targets.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of [2-(4-Chlorophenyl)-1,3-dioxolan-4-yl]methyl 2-chloropyridine-3-carboxylate in treating various diseases. Preliminary studies have suggested that this compound may exhibit anti-inflammatory, anticancer, and antimicrobial properties. These findings are supported by computational modeling and experimental assays that highlight its interactions with key proteins and nucleic acids involved in disease pathogenesis.

The synthesis of [2-(4-Chlorophenyl)-1,3-dioxolan-4-yl]methyl 2-chloropyridine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 1,3-dioxolan ring typically involves cyclization reactions using appropriate precursors under inert conditions. Subsequent functionalization with the 2-chloropyridine moiety requires careful consideration to avoid unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

In terms of biological evaluation, [2-(4-Chlorophenyl)-1,3-dioxolan-4-yl]methyl 2-chloropyridine-3-carboxylate has been subjected to rigorous testing in vitro and in vivo. These studies have revealed interesting pharmacokinetic profiles, including favorable absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, preliminary toxicity assessments have shown that the compound exhibits low systemic toxicity at therapeutic doses, suggesting its potential for safe clinical use.

The integration of computational chemistry into the study of [2-(4-Chlorophenyl)-1,3-dioxolan-4-yl]methyl 2-chloropyridine-3-carboxylate has accelerated the discovery process by enabling virtual screening and molecular docking studies. These computational approaches have helped identify key binding interactions between the compound and target proteins, providing valuable insights into its mechanism of action. Furthermore, machine learning algorithms have been utilized to predict new derivatives with enhanced pharmacological activity.

The future prospects for [2-(4-Chlorophenyl)-1,3-dioxolan-4-yl]methyl 2-chloropyridine-3-carboxylate are promising given its versatile structural features and potential therapeutic applications. Ongoing research aims to optimize its chemical structure for improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with expanded clinical utility.

In conclusion, [2-(4-Chlorophenyl)-1,3-dioxolan-4-yl]methyl 2-chloropyridine-3-carboxylate (CAS No. 1445603-80-4) represents a significant advancement in medicinal chemistry. Its unique structural composition and functional properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.